![molecular formula C8H8O2 B6284524 bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid CAS No. 698-40-8](/img/no-structure.png)
bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid
Overview
Description
Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid, also known as bicyclo[2.2.1]hept-2-ene-2-carboxylic acid, is a non-aromatic carboxylic acid with a molecular formula of C7H10O2. It is a bicyclic molecule with a seven-membered ring and two double bonds. Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid has been studied for its potential applications in various fields, such as in organic synthesis, as a reagent for the preparation of carboxylic acids, and for its biochemical and physiological effects.
Mechanism of Action
Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid has been studied for its potential mechanisms of action. It is believed to act as an electron-withdrawing group, which can lead to the formation of a new carbon-carbon bond. It can also act as a Lewis acid, which can lead to the activation of substrates and the formation of new products.
Biochemical and Physiological Effects
Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid has been studied for its potential biochemical and physiological effects. It has been shown to act as an antioxidant, which can help protect cells from oxidative damage. It has also been shown to have anti-inflammatory effects, which can help reduce inflammation in the body. Additionally, it has been shown to have anti-cancer effects, which can help reduce the risk of developing certain types of cancer.
Advantages and Limitations for Lab Experiments
The use of bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid[2.2.1]hepta-2,5-diene-2-carboxylic acid in lab experiments has several advantages and limitations. One advantage is that it is a relatively inexpensive reagent, which makes it cost-effective for use in experiments. Additionally, it can be used in a wide range of reactions, which makes it a versatile reagent for use in the lab. On the other hand, its reactivity can be unpredictable, which can lead to unexpected results in some experiments. Additionally, it can be difficult to purify, which can lead to contamination of the reaction mixture.
Future Directions
The study of bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid[2.2.1]hepta-2,5-diene-2-carboxylic acid and its potential applications is an ongoing field of research. Possible future directions include the study of its potential medicinal applications, such as its use as an anti-inflammatory or anti-cancer agent. Additionally, further research could be done to explore its potential use in the synthesis of other organic compounds, such as thiophenes, furans, and dienes. Additionally, research could be done to explore its potential use as a catalyst in organic reactions. Finally, research could be done to explore its potential use in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid can be synthesized through several methods. The most common method is the reaction of cyclopentadiene with ethyl formate, which produces bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid[2.2.1]hepta-2,5-diene-2-carboxylic acid as a byproduct. Other methods include the reaction of cyclopentadiene with acetic anhydride, the reaction of cyclopentadiene with ethyl acetate, and the reaction of cyclopentadiene with acetic acid.
Scientific Research Applications
Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid has been studied for its potential applications in various fields. It has been used as a reagent for the preparation of carboxylic acids, as well as for the synthesis of substituted cyclopentadienes. It has also been used as a starting material for the synthesis of various organic compounds, such as thiophenes, furans, and dienes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid involves a series of reactions starting from commercially available starting materials. The key steps involve the formation of the bicyclic ring system and subsequent carboxylation of the resulting compound.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Carbon dioxide", "Acetic acid", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of sodium hydroxide to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is then treated with carbon dioxide to form the carboxylic acid group.", "Step 3: The resulting compound is then hydrolyzed with acetic acid to form the bicyclic ring system.", "Step 4: The final step involves the decarboxylation of the compound using methanol and diethyl ether to yield bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid." ] } | |
CAS RN |
698-40-8 |
Product Name |
bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid |
Molecular Formula |
C8H8O2 |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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